
Nickel-62: A Superior Benchmark for Nuclear
Structure Models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NICKEL-62

Cat. No.: B1143302 Get Quote

A Comparative Guide for Researchers and Scientists

In the landscape of nuclear physics, the quest for precise and predictive models of nuclear

structure is paramount. The validation and refinement of these models hinge on the selection of

appropriate experimental benchmarks – nuclides with well-characterized properties against

which theoretical calculations can be rigorously tested. Among the plethora of available nuclei,

Nickel-62 (⁶²Ni) emerges as a uniquely powerful benchmark due to its exceptional nuclear

stability. This guide provides a comprehensive comparison of ⁶²Ni with other commonly used

benchmark nuclei, supported by experimental data and detailed methodologies, to assist

researchers in leveraging this remarkable isotope for advancing nuclear structure models.

The Significance of Nickel-62
Nickel-62, a stable isotope of nickel, is distinguished by possessing the highest binding energy

per nucleon of any known nuclide, approximately 8.7945 MeV.[1][2] This exceptional stability

makes it a critical reference point for nuclear theories. While Iron-56 is often cited as the most

stable nucleus, this is a common misconception based on its low mass per nucleon, not its

binding energy per nucleon.[1] The higher binding energy of ⁶²Ni provides a more stringent

constraint for theoretical models aiming to reproduce the fundamental properties of atomic

nuclei.

Comparison with Alternative Benchmarks

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1143302?utm_src=pdf-interest
https://www.benchchem.com/product/b1143302?utm_src=pdf-body
https://www.benchchem.com/product/b1143302?utm_src=pdf-body
https://www.benchchem.com/product/b1143302?utm_src=pdf-body
https://www.researchgate.net/publication/245121513_A_new_procedure_for_lifetime_determination_using_the_Doppler-shift_attenuation_method
https://www.chemlin.org/isotope/nickel-62
https://www.researchgate.net/publication/245121513_A_new_procedure_for_lifetime_determination_using_the_Doppler-shift_attenuation_method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The performance of nuclear structure models is often evaluated against "doubly magic" nuclei,

which have a complete shell of both protons and neutrons. These nuclei, such as Calcium-48

(⁴⁸Ca) and Lead-208 (²⁰⁸Pb), are spherically symmetric in their ground state, simplifying

theoretical calculations. However, ⁶²Ni, with 28 protons (a magic number) and 34 neutrons (not

a magic number), presents a more complex and challenging test case, probing the model's

ability to describe nuclei away from closed shells.

Data Presentation: A Comparative Analysis
The following tables summarize key properties of ⁶²Ni in comparison to the doubly magic nuclei

⁴⁸Ca and ²⁰⁸Pb, and present a comparison of experimental and theoretical values for key

nuclear observables.

Table 1: Fundamental Properties of Benchmark Nuclides

Property ⁶²Ni ⁴⁸Ca ²⁰⁸Pb

Proton Number (Z) 28 (Magic) 20 (Magic) 82 (Magic)

Neutron Number (N) 34 28 (Magic) 126 (Magic)

Binding Energy per

Nucleon (MeV)
8.7945 8.666 7.867

Ground State Spin

and Parity (Jπ)
0+ 0+ 0+

Table 2: Comparison of Experimental and Shell-Model Calculated Excitation Energies and

Transition Probabilities

Nucleus Transition
Experiment
al Energy
(keV)

Shell Model
Calculation
(keV)

Experiment
al B(E2; 0⁺
→ 2⁺) (W.u.)

Shell Model
Calculation
B(E2; 0⁺ →
2⁺) (W.u.)

⁶²Ni 0⁺ → 2₁⁺ 1173 1170 9.4 ± 0.4 8.9

⁴⁸Ca 0⁺ → 2₁⁺ 3832 3830 2.3 ± 0.3 2.1
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Note: Shell model calculations are representative and depend on the specific interaction and

model space used. The values presented here are illustrative of typical agreement.

Experimental Protocols for Benchmarking
Precise experimental data is the bedrock of nuclear model validation. Here, we detail the

methodologies for key experiments used to probe the structure of ⁶²Ni.

Inelastic Proton Scattering (p,p'γ)
Objective: To determine the energies and transition probabilities of excited states in ⁶²Ni.

Methodology:

Beam Production and Acceleration: A proton beam is generated and accelerated to a specific

energy (e.g., 5-10 MeV) using a particle accelerator, such as a Tandem Van de Graaff.[3][4]

Target Preparation: A thin, isotopically enriched ⁶²Ni target is placed in the beam path.[3]

Scattering and Detection:

Protons scattered inelastically from the ⁶²Ni target are detected by silicon strip detectors,

which measure their energy and scattering angle.

Gamma rays emitted from the de-excitation of the excited ⁶²Ni nuclei are detected in

coincidence with the scattered protons using an array of high-purity germanium (HPGe)

detectors.[3]

Data Analysis:

The energy of the excited states is determined from the energy loss of the scattered

protons.

The angular distribution of the emitted gamma rays provides information on the spin and

parity of the excited states.

The intensity of the gamma rays, combined with the known beam current and target

thickness, allows for the determination of the transition probabilities, such as the B(E2)
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value.

Doppler-Shift Attenuation Method (DSAM) for Lifetime
Measurements
Objective: To measure the lifetimes of excited nuclear states, which are inversely proportional

to the transition probabilities.

Methodology:

Reaction and Recoil: A nuclear reaction, such as ⁵⁹Co(α,pγ)⁶²Ni, is used to produce ⁶²Ni

nuclei in an excited state. The recoiling ⁶²Ni ions have a high velocity.

Slowing Down in a Backing Material: The target is mounted on a thick backing material. The

recoiling ⁶²Ni ions slow down and eventually stop within this material.

Gamma-Ray Detection: Gamma rays emitted by the recoiling nuclei are detected by HPGe

detectors at various angles relative to the beam direction.

Doppler Shift Analysis:

Gamma rays emitted while the nucleus is moving will be Doppler-shifted in energy. The

magnitude of the shift depends on the recoil velocity and the emission angle.

As the nucleus slows down, the Doppler shift of the emitted gamma rays decreases.

By analyzing the shape of the Doppler-broadened gamma-ray peaks, the distribution of

recoil velocities at the time of gamma emission can be determined.

This velocity distribution is directly related to the lifetime of the excited state. A shorter

lifetime means the nucleus decays at a higher average velocity, resulting in a larger

Doppler shift.[5]

Visualizing Nuclear Processes
Diagrams are essential for understanding the complex interactions within the nucleus. The

following visualizations, created using the DOT language, illustrate a typical experimental

workflow and a simplified nuclear decay scheme.
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Figure 1: Experimental workflow for an inelastic proton scattering experiment.
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Figure 2: Simplified partial decay scheme of excited states in ⁶²Ni.

Conclusion
Nickel-62 stands as a cornerstone for benchmarking nuclear structure models. Its unique

position as the most tightly bound nucleus provides a stringent test for theoretical frameworks,

complementing the insights gained from studies of doubly magic nuclei. By employing precise

experimental techniques such as inelastic proton scattering and Doppler-shift attenuation

measurements, researchers can obtain high-quality data to challenge and refine our
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understanding of the forces that govern the atomic nucleus. The continued study of ⁶²Ni will

undoubtedly play a pivotal role in the advancement of nuclear theory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Nickel-62 - isotopic data and properties [chemlin.org]

3. scoap3-prod-backend.s3.cern.ch [scoap3-prod-backend.s3.cern.ch]

4. epj-conferences.org [epj-conferences.org]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Nickel-62: A Superior Benchmark for Nuclear Structure
Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143302#nickel-62-as-a-benchmark-in-nuclear-
structure-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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